Cas no 2694745-82-7 (tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate)

• Product Name: tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate
• CAS No: 2694745-82-7
• MF: C₁₃H₂₃NO₃S
• MW: 273.391622781754
• CID: 5613737
• PubChem ID: 165941905
• Update Time: 2025-09-27

tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-oxa-2-thia-9-azaspiro[4.6]undecane-9-carboxylate
• EN300-33050474
• 2694745-82-7
• tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate

• Inchi： 1S/C13H23NO3S/c1-12(2,3)17-11(15)14-6-4-13(16-8-7-14)5-9-18-10-13/h4-10H2,1-3H3
• InChI Key： HFEXQOGYXUFELE-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)CCN(C(=O)OC(C)(C)C)CCO2

Computed Properties

• Exact Mass: 273.13986477g/mol
• Monoisotopic Mass: 273.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate

tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate: A Comprehensive Overview

The compound with CAS No. 2694745-82-7, known as tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The name itself reveals key structural features: the presence of a tert-butyl group, a spiro system, and functional groups such as a carboxylate and a thia (sulfur-containing) moiety.

The spiro structure of this compound is particularly noteworthy. A spiro system refers to a molecule where two rings are joined at a single atom, creating a unique three-dimensional arrangement. In the case of tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate, the spiro system consists of a six-membered ring (containing oxygen and sulfur atoms) fused to an eleven-membered ring (containing nitrogen). This structural complexity provides the molecule with interesting electronic and steric properties, making it a valuable tool in synthetic chemistry.

Recent studies have highlighted the potential of this compound in drug design. Its ability to act as a scaffold for various functional groups makes it an ideal candidate for exploring new pharmacophores. For instance, researchers have investigated its role in inhibiting certain enzymes associated with neurodegenerative diseases. The presence of the tert-butyl group enhances lipophilicity, which is crucial for drug absorption and bioavailability.

In addition to its biological applications, this compound has also been explored in materials science. Its rigid spiro structure contributes to its stability under various conditions, making it suitable for use in advanced materials such as polymers and nanoparticles. Recent advancements in nanotechnology have leveraged this compound's unique properties to develop novel drug delivery systems.

The synthesis of tert-butyl 6-oxa-2-thia-9-azaspiro4.6undecane-9-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spiro system through intramolecular cyclization and the introduction of functional groups via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

The latest research on this compound has focused on its potential as an intermediate in the synthesis of more complex molecules. By modifying specific functional groups, scientists have created derivatives with enhanced biological activity or improved physical properties. For example, replacing the tert-butyl group with other alkyl chains has allowed researchers to fine-tune the molecule's solubility and stability.

In conclusion, CAS No. 2694745-82-7 represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool for future innovations in drug discovery and materials science.